Cas no 6138-88-1 (3-methyl-1-(3-methyl-furan-2-yl)-but-2-en-1-one)

• Product Name: 3-methyl-1-(3-methyl-furan-2-yl)-but-2-en-1-one
• CAS No: 6138-88-1
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 2043729
• PubChem ID: 564412
• Update Time: 2025-04-21

3-methyl-1-(3-methyl-furan-2-yl)-but-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(3-methyl-furan-2-yl)-but-2-en-1-one
• 3-Methyl-1-(3-methyl-[2]furyl)-but-2-en-1-on
• 3-methyl-1-(3-methyl-[2]furyl)-but-2-en-1-one
• Dehydro-elsholtzia-keton
• 3-Methyl-2--furan
• dehydroelsholtzia ketone
• Dehydroelsholtzione
• naginata ketone
• Naginataketon
• 3-methyl-1-(3-methylfuran-2-yl)but-2-en-1-one
• [ "Dehydroelsholtzione" ]
• AKOS040762986
• HY-125914
• 6138-88-1
• DTXSID20340399
• 3-Methyl-1-(3-methyl-2-furyl)-2-buten-1-one #
• CS-0103014
• XWFVDCOWPBJQFH-UHFFFAOYSA-N
• 3-methyl-2-(3-methylbut-2-enoyl)furan
• Naginataketone
• Elsholtzione, .alpha.-dehydro
• DA-65913
• 1-(3-Methyl-2-furanyl)-3-methyl-2-buten-1-one
• GAA13888

• Inchi： 1S/C10H12O2/c1-7(2)6-9(11)10-8(3)4-5-12-10/h4-6H,1-3H3
• InChI Key： XWFVDCOWPBJQFH-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C(/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Color/Form: Liquid
• Density: 1.0005 g/cm3 (30 ºC)
• Melting Point: 145-146 ºC
• Boiling Point: 112-116 ºC (20 Torr)
• Flash Point: 105.9±17.8 ºC,
• Refractive Index: 1.5208 (589.3 nm 30 ºC)
• Solubility: Very slightly soluble (0.85 g/l) (25 º C),
• PSA: 30.21000
• LogP: 2.73690
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-methyl-1-(3-methyl-furan-2-yl)-but-2-en-1-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl ketones